Cas no 1254205-90-7 (4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid)

• Product Name: 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid
• CAS No: 1254205-90-7
• MF: C₂₀H₁₄F₄N₂O₄S
• MW: 454.394777774811
• CID: 5668333
• PubChem ID: 66601076
• Update Time: 2025-05-21

4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• VBEONWICTOPKBL-UHFFFAOYSA-N
• EN300-27122147
• SCHEMBL119112
• 4-[benzyl-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl]benzoic acid
• CHEMBL3353583
• 1254205-90-7
• 4-{benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid
• BDBM50036560
• 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid

• Inchi： 1S/C20H14F4N2O4S/c21-17-10-15(20(22,23)24)11-25-18(17)26(12-13-4-2-1-3-5-13)31(29,30)16-8-6-14(7-9-16)19(27)28/h1-11H,12H2,(H,27,28)
• InChI Key： VBEONWICTOPKBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N(C1C(=CC(C(F)(F)F)=CN=1)F)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 454.06104075g/mol
• Monoisotopic Mass: 454.06104075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96Ų

Additional information on 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid

Introduction to 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic Acid (CAS No. 1254205-90-7)

4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1254205-90-7, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery. The presence of multiple functional groups, including a benzyl sulfamoyl moiety linked to a pyridine ring, makes this compound a candidate for various applications in medicinal chemistry.

The< strong>benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl group is a key feature of this molecule, contributing to its potential interactions with biological targets. The fluorine atoms in the pyridine ring enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the sulfamoyl group can serve as a hinge region for protein binding, making it an attractive scaffold for developing small-molecule inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Compounds containing such moieties have been shown to exhibit enhanced binding affinity and selectivity towards enzymes and receptors. For instance, 3-fluoro-5-(trifluoromethyl)pyridine derivatives have been widely used in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The incorporation of these motifs into 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid suggests that it may possess similar inhibitory properties.

The< strong>benzoic acid backbone of this compound provides additional opportunities for functionalization and interaction with biological systems. Benzoic acid derivatives are well-known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and analgesic effects. By combining the benzoic acid moiety with the sulfamoyl-pyridine group, this compound may exhibit synergistic effects that could be beneficial in therapeutic applications.

In the context of drug discovery, the< strong>sulfamoyl group is particularly noteworthy due to its ability to form hydrogen bonds with polar residues in proteins. This interaction can lead to the development of high-affinity binders for therapeutic targets. Moreover, sulfamoyl compounds have been successfully used in the treatment of metabolic disorders, infectious diseases, and cancer. The structural versatility of 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid allows for further modifications that could optimize its pharmacokinetic properties and target specificity.

Current research in medicinal chemistry is increasingly focused on developing novel compounds with improved efficacy and reduced side effects. The unique combination of functional groups in 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid positions it as a promising candidate for further investigation. Computational modeling and high-throughput screening techniques can be employed to identify potential biological activities and optimize its structure for therapeutic use.

The< strong>CAS number 1254205-90-7 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is essential for ensuring consistency in research communications and regulatory submissions. As more studies are conducted on this molecule, its potential applications in drug development are likely to expand.

In conclusion, 4-{Benzyl[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]sulfamoyl}benzoic acid is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of< strong>fluorinated pyridine,< strong>sulfamoyl, and< strong>benzoic acid moieties makes it a valuable scaffold for developing novel therapeutic agents. Further exploration of its biological activities and pharmacological properties will likely contribute to advancements in drug discovery and development.